Cas no 893420-59-2 (4-bromo-3-fluoro-N,N-dimethylbenzamide)

• Product Name: 4-bromo-3-fluoro-N,N-dimethylbenzamide
• CAS No: 893420-59-2
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• MDL: MFCD16084889
• CID: 4664145
• PubChem ID: 48474236
• Update Time: 2025-06-26

4-bromo-3-fluoro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-FLUORO-N,N-DIMETHYLBENZAMIDE
• Benzamide, 4-bromo-3-fluoro-N,N-dimethyl-
• N,N-dimethyl 4-bromo-3-fluorobenzamide
• 4-bromo-3-fluoro-N,N-dimethylbenzamide

• MDL： MFCD16084889
• Inchi： 1S/C9H9BrFNO/c1-12(2)9(13)6-3-4-7(10)8(11)5-6/h3-5H,1-2H3
• InChI Key： SQSHZRBCVHCKPX-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC=C(Br)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-3-fluoro-N,N-dimethylbenzamide

Chemical Profile of 4-bromo-3-fluoro-N,N-dimethylbenzamide (CAS No. 893420-59-2)

4-bromo-3-fluoro-N,N-dimethylbenzamide, identified by its Chemical Abstracts Service number 893420-59-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the benzamide class, characterized by a benzene ring substituted with a bromine atom at the 4-position and a fluorine atom at the 3-position, further functionalized with N,N-dimethylation on the amide nitrogen. The structural features of this molecule make it a promising candidate for various pharmacological applications, particularly in the development of novel therapeutic agents.

The bromine and fluorine substituents in 4-bromo-3-fluoro-N,N-dimethylbenzamide play crucial roles in modulating its biological activity. The presence of these halogen atoms enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the N,N-dimethylation of the amide group increases the electron density on the nitrogen, influencing its reactivity and interaction with biological targets. These structural attributes have been leveraged in recent research to develop compounds with enhanced binding affinity and selectivity.

In recent years, there has been a surge in interest regarding halogenated benzamides as pharmacophores due to their versatile biological activities. Studies have demonstrated that compounds containing both bromine and fluorine substituents exhibit potent effects on various biological pathways, including enzyme inhibition and receptor binding. For instance, research has shown that 4-bromo-3-fluoro-N,N-dimethylbenzamide exhibits inhibitory activity against certain kinases and transcription factors, making it a valuable scaffold for developing anti-cancer agents.

The fluorine atom, in particular, has been extensively studied for its ability to modulate drug properties such as bioavailability, metabolic stability, and binding affinity. In medicinal chemistry, fluorine is often introduced to enhance the pharmacokinetic profile of drugs. The bromine atom contributes to additional interactions with biological targets, often through halogen bonding, which can significantly improve the efficacy of therapeutic agents. The combination of these two halogens in 4-bromo-3-fluoro-N,N-dimethylbenzamide creates a unique chemical entity with potential therapeutic applications.

One of the most compelling aspects of 4-bromo-3-fluoro-N,N-dimethylbenzamide is its role as a building block in synthetic chemistry. Its structural framework allows for further modifications and derivatization, enabling researchers to explore new chemical space for drug discovery. For example, by varying the substitution patterns or introducing additional functional groups, scientists can generate libraries of compounds with tailored biological activities. This flexibility makes it an indispensable tool in medicinal chemistry campaigns aimed at identifying novel therapeutic entities.

Recent advancements in computational chemistry have further enhanced the utility of 4-bromo-3-fluoro-N,N-dimethylbenzamide in drug design. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential binding interactions between this compound and target proteins. These computational approaches have accelerated the discovery process by allowing researchers to predictively model the behavior of molecules before conducting expensive experimental assays.

The pharmaceutical industry has also recognized the potential of 4-bromo-3-fluoro-N,N-dimethylbenzamide as an intermediate in drug development. Several companies are currently exploring its use in preclinical studies aimed at evaluating its efficacy and safety profiles in animal models. Preliminary results suggest that this compound exhibits promising activity against various diseases, including cancer and inflammatory disorders. These findings have generated excitement within the scientific community and highlight the importance of continued research into halogenated benzamides.

The synthesis of 4-bromo-3-fluoro-N,N-dimethylbenzamide presents an interesting challenge for organic chemists due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled efficient construction of its molecular framework. These synthetic strategies not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during production.

The environmental impact of producing and using 4-bromo-3-fluoro-N,N-dimethylbenzamide is another critical consideration in its development as a pharmaceutical agent. Efforts are being made to optimize synthetic routes to minimize waste generation and reduce energy consumption during manufacturing processes. Additionally, researchers are exploring green chemistry principles to develop more sustainable methods for producing this compound on an industrial scale.

In conclusion,4-bromo-3-fluoro-N,N-dimethylbenzamide (CAS No. 893420-59-2) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases. As research continues to uncover new biological activities associated with halogenated benzamides,this compound will undoubtedly play an essential role in future pharmaceutical developments.